5-Bromo-3-(4-morpholinylsulfonyl)-2-pyridinamine

• Molecular Formula: C9H12BrN3O3S
• Molecular Weight: 322.18 g/mol
• IUPAC Name: 5-bromo-3-morpholin-4-ylsulfonylpyridin-2-amine
• InChI: InChI=1S/C9H12BrN3O3S/c10-7-5-8(9(11)12-6-7)17(14,15)13-1-3-16-4-2-13/h5-6H,1-4H2,(H2,11,12)
• InChI Key: NORQOVGKKMNXFO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(N=CC(=C2)Br)N

Description

5-Bromo-3-(4-morpholinylsulfonyl)-2-pyridinamine is a useful research compound. Its molecular formula is C9H12BrN3O3S and its molecular weight is 322.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-5-bromo-3-pyridinesulfonyl chloride (0.50 g, 1.84 mmol) in anhydrous dioxane (2 mL) cooled to 5° C. was added (0.16 mL, 1.84 mmol) of morpholine followed by (0.174 mL, 2.15 mmol) of pyridine. The reaction mixture was stirred at room temperature for 2 hrs and then heated at 50° C. for 1 hour. After cooling to room temperature, a white precipitate formed which was collected by suction filtration, washing with water and petroleum ether to give the title compound as an off-white solid. (0.539 g, 91% yield). MS (ES)+ m/e 323.9 [M+H]+.